Cas no 1556699-61-6 (3-[(4-chloro-6-fluoroquinolin-3-yl)sulfonyl]benzonitrile)

• Product Name: 3-[(4-chloro-6-fluoroquinolin-3-yl)sulfonyl]benzonitrile
• CAS No: 1556699-61-6
• MF: C₁₆H₈ClFN₂O₂S
• MW: 346.763324737549
• MDL: MFCD22549253
• CID: 4605942
• Update Time: 2025-08-05

3-[(4-chloro-6-fluoroquinolin-3-yl)sulfonyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chloro-6-fluoroquinolin-3-yl)sulfonyl]benzonitrile
• Benzonitrile, 3-[(4-chloro-6-fluoro-3-quinolinyl)sulfonyl]-

• MDL： MFCD22549253
• Inchi： 1S/C16H8ClFN2O2S/c17-16-13-7-11(18)4-5-14(13)20-9-15(16)23(21,22)12-3-1-2-10(6-12)8-19/h1-7,9H
• InChI Key： QIBFRLRKEACFHU-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(S(C2=C(Cl)C3C(N=C2)=CC=C(F)C=3)(=O)=O)=C1

Additional information on 3-[(4-chloro-6-fluoroquinolin-3-yl)sulfonyl]benzonitrile

Comprehensive Overview of 3-[(4-chloro-6-fluoroquinolin-3-yl)sulfonyl]benzonitrile (CAS No. 1556699-61-6)

3-[(4-chloro-6-fluoroquinolin-3-yl)sulfonyl]benzonitrile, with the CAS number 1556699-61-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoline sulfonyl benzonitrile family, known for its versatile applications in drug discovery and material science. Its unique molecular structure, featuring a chloro-fluoroquinoline core and a sulfonyl benzonitrile moiety, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluoroquinoline derivatives has surged due to their potential in addressing antibiotic resistance and developing novel therapeutics. Researchers are particularly interested in 1556699-61-6 for its role in modulating enzyme activity and targeting specific biological pathways. The compound's sulfonyl linkage enhances its stability and bioavailability, making it a promising candidate for further optimization in medicinal chemistry.

From an industrial perspective, 3-[(4-chloro-6-fluoroquinolin-3-yl)sulfonyl]benzonitrile is synthesized through multi-step organic reactions, including sulfonylation and cyanation processes. Its high purity and consistent quality are critical for ensuring reproducible results in laboratory settings. Manufacturers adhere to stringent protocols to meet the growing needs of academic and commercial sectors, where this compound is often utilized in high-throughput screening and structure-activity relationship (SAR) studies.

The compound's relevance extends to green chemistry initiatives, as researchers explore eco-friendly synthesis routes to minimize waste and reduce environmental impact. Innovations in catalytic methods and solvent-free reactions have been applied to optimize the production of 1556699-61-6, aligning with global sustainability goals. This focus on sustainable synthesis resonates with the broader scientific community's push toward greener alternatives.

Another area of interest is the compound's potential in crop protection. The fluoroquinoline scaffold has shown efficacy in developing new agrochemicals that combat plant pathogens while minimizing toxicity to non-target organisms. As the agricultural sector seeks next-generation pesticides, 3-[(4-chloro-6-fluoroquinolin-3-yl)sulfonyl]benzonitrile serves as a key building block for innovative solutions.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 1556699-61-6 is essential. Its molecular weight, solubility, and stability under various conditions are well-documented, facilitating its integration into diverse experimental protocols. Additionally, advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its structural integrity and purity.

The compound's nomenclature, 3-[(4-chloro-6-fluoroquinolin-3-yl)sulfonyl]benzonitrile, reflects its intricate architecture, which combines a halogenated quinoline with a benzonitrile group. This design not only enhances its reactivity but also broadens its applicability in cross-coupling reactions and heterocyclic chemistry. Such versatility underscores its importance in modern synthetic organic chemistry.

As the scientific community continues to explore novel chemical entities, 1556699-61-6 remains a focal point for innovation. Its role in drug development, material science, and agricultural research highlights its multidisciplinary significance. Future studies may uncover additional applications, further solidifying its position as a cornerstone in advanced chemical research.